Cas no 1806931-60-1 (Ethyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-carboxylate
• CAS No: 1806931-60-1
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4885145
• Update Time: 2025-10-05

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-carboxylate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-10(16)7-5(12)4-15-6(3-11)8(7)9(13)14/h4,9H,2-3H2,1H3
• InChI Key： QOCUXDVXGWIQGG-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=O)OCC)C(=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-carboxylate (CAS: 1806931-60-1)

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-carboxylate (CAS: 1806931-60-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel pharmaceuticals and crop protection agents, owing to its unique structural features and reactivity.

The compound's structural motif, featuring a bromomethyl group, a difluoromethyl group, and a fluorine atom on the pyridine ring, makes it a valuable building block for further functionalization. Researchers have exploited these reactive sites to create libraries of derivatives with enhanced biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines. The study emphasized the role of the difluoromethyl group in improving metabolic stability and binding affinity.

In addition to its pharmaceutical applications, Ethyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-carboxylate has been explored in agrochemical research. A recent report in the journal Pesticide Biochemistry and Physiology detailed its use as a precursor for the development of new herbicides. The fluorinated pyridine core was found to enhance the herbicidal activity by improving the compound's ability to penetrate plant cell walls and interact with target enzymes. This finding opens up new avenues for the design of more effective and environmentally friendly agrochemicals.

The synthesis of Ethyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-carboxylate has also seen advancements. A 2022 publication in Organic Process Research & Development described an optimized scalable synthesis route that improved yield and reduced the use of hazardous reagents. The new method employs a one-pot reaction sequence, which minimizes waste and enhances the overall efficiency of the process. This development is particularly significant for industrial-scale production, where cost-effectiveness and sustainability are critical considerations.

Looking ahead, the potential applications of Ethyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-carboxylate are expected to expand further. Ongoing research is exploring its use in the development of antiviral and antibacterial agents, leveraging its ability to act as a scaffold for diverse pharmacophores. Moreover, its role in materials science, particularly in the synthesis of fluorinated polymers with unique properties, is an emerging area of interest. As the understanding of its reactivity and biological activity deepens, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.